molecular formula C9H8BrClO2 B8461039 5-Methoxy-2-bromophenylacetyl chloride

5-Methoxy-2-bromophenylacetyl chloride

Cat. No.: B8461039
M. Wt: 263.51 g/mol
InChI Key: XPIYQESTZPNBFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Methoxy-2-bromophenylacetyl chloride is a useful research compound. Its molecular formula is C9H8BrClO2 and its molecular weight is 263.51 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8BrClO2

Molecular Weight

263.51 g/mol

IUPAC Name

2-(2-bromo-5-methoxyphenyl)acetyl chloride

InChI

InChI=1S/C9H8BrClO2/c1-13-7-2-3-8(10)6(4-7)5-9(11)12/h2-4H,5H2,1H3

InChI Key

XPIYQESTZPNBFC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)Br)CC(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Methoxy-2-bromophenylacetic acid (56 g, 0.23 mol) is dissolved in CH2Cl2 (350 mL) and a catalytic amount of DMF is added and the solution stirred and cooled to 0° C. Thionyl chloride (41 mL, 0.34 mol) is added dropwise. The reaction mixture is heated at reflux temperature overnight and then cooled to room temperature. Solvents are removed by rotary evaporator. Twice benzene (500 mL) is added to the residual oil and the benzene solution is evaporated by rotary evaporator to remove any additional volatile components. The residual oil is crystallized from hexanes to give 5-methoxy-2-bromophenylacetyl chloride.
Quantity
56 g
Type
reactant
Reaction Step One
Quantity
350 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
41 mL
Type
reactant
Reaction Step Three

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